Cas no 1784068-46-7 (2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine)
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine
- 1784068-46-7
- EN300-28262984
-
- Inchi: 1S/C13H21N5/c14-7-11(12-15-17-18-16-12)13-4-8-1-9(5-13)3-10(2-8)6-13/h8-11H,1-7,14H2,(H,15,16,17,18)
- InChI Key: YVRJJORZPPLZOE-UHFFFAOYSA-N
- SMILES: NCC(C1N=NNN=1)C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 247.17969569g/mol
- Monoisotopic Mass: 247.17969569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 80.5Ų
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28262984-0.05g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 95.0% | 0.05g |
$1140.0 | 2025-03-19 | |
| Enamine | EN300-28262984-0.1g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 95.0% | 0.1g |
$1195.0 | 2025-03-19 | |
| Enamine | EN300-28262984-0.25g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 95.0% | 0.25g |
$1249.0 | 2025-03-19 | |
| Enamine | EN300-28262984-0.5g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 95.0% | 0.5g |
$1302.0 | 2025-03-19 | |
| Enamine | EN300-28262984-1.0g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 95.0% | 1.0g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-28262984-2.5g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 95.0% | 2.5g |
$2660.0 | 2025-03-19 | |
| Enamine | EN300-28262984-5.0g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 95.0% | 5.0g |
$3935.0 | 2025-03-19 | |
| Enamine | EN300-28262984-10.0g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 95.0% | 10.0g |
$5837.0 | 2025-03-19 | |
| Enamine | EN300-28262984-1g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 1g |
$1357.0 | 2023-09-09 | ||
| Enamine | EN300-28262984-5g |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine |
1784068-46-7 | 5g |
$3935.0 | 2023-09-09 |
2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine
Comprehensive Overview of 2-(Adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine (CAS No. 1784068-46-7)
The compound 2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine (CAS No. 1784068-46-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive combination of an adamantane moiety and a tetrazole ring makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its stability, bioavailability, and ability to interact with biological targets.
One of the most intriguing aspects of this compound is its adamantane backbone, a rigid hydrocarbon structure known for its lipophilicity and metabolic stability. This feature is often leveraged in the design of drugs targeting the central nervous system (CNS) or antiviral therapies. The tetrazole ring, on the other hand, is a nitrogen-rich heterocycle that mimics carboxylic acids, making it valuable in medicinal chemistry for improving pharmacokinetic properties. Together, these structural elements position 2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine as a versatile scaffold for innovation.
In recent years, the scientific community has shown growing interest in adamantane derivatives due to their role in addressing global health challenges. For instance, adamantane-based compounds have been investigated for their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Similarly, the tetrazole functionality is frequently explored in the context of hypertension management, as it is a key component in angiotensin II receptor blockers (ARBs). These trends align with the broader search for novel therapeutics, as evidenced by frequent queries such as "adamantane in drug design" or "tetrazole applications in medicine" on academic and industry platforms.
From a synthetic chemistry perspective, the preparation of 2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine involves multi-step organic transformations, often requiring careful optimization of reaction conditions. The CAS No. 1784068-46-7 serves as a critical identifier for researchers sourcing this compound for their studies. Its purity and characterization are paramount, especially in high-throughput screening or structure-activity relationship (SAR) studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to ensure quality control.
The compound's potential extends beyond pharmaceuticals. In materials science, adamantane-tetrazole hybrids are being examined for their role in designing high-energy-density materials (HEDMs) or as ligands in coordination chemistry. This interdisciplinary appeal is reflected in search engine data, where terms like "adamantane-tetrazole synthesis" and "applications of tetrazole derivatives" are increasingly popular. Such queries underscore the demand for detailed, accessible information on this topic.
As the scientific landscape evolves, so does the need for compounds like 2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine that bridge multiple research domains. Its dual functionality—combining the robustness of adamantane with the reactivity of tetrazole—makes it a focal point for innovation. Whether in drug development, materials engineering, or catalysis, this compound exemplifies the synergy between molecular design and practical application.
For researchers and industry professionals, understanding the properties and potential of CAS No. 1784068-46-7 is essential. Its relevance to cutting-edge topics like neurodegenerative disease research and sustainable material design ensures its place in ongoing scientific discourse. By staying informed about such compounds, stakeholders can better navigate the complexities of modern chemistry and its transformative impact on society.
1784068-46-7 (2-(adamantan-1-yl)-2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)